Aurafuron A
Overview
Description
Aurafuron A is a polyketide that is 2,3-dihydrofuran substituted by hydroxy, methyl, oxo, methyl and (2S,3Z,5E,7R,8R,9E)-2,8-dihydroxy-7,9,12-trimethyltrideca-3,5,9-trien-1-yl groups at positions 2, 2, 3, 4, and 5, respectively. It is a cytotoxic natural product found in several myxobacteria species and inhibits the growth of some filamentous fungi. It has a role as an antifungal agent, a toxin and a bacterial metabolite. It is a secondary alcohol, a tertiary alpha-hydroxy ketone, a polyketide, a lactol, a member of oxolanes, a triol and a secondary allylic alcohol.
Scientific Research Applications
Antibiotic and Antifungal Properties
Aurafuron A, along with Aurafuron B, are antibiotic polyketides isolated from myxobacteria species Stigmatella aurantiaca and Archangium gephyra. These compounds exhibit growth inhibition properties against certain filamentous fungi. Aurafuron B also shows weak activity against some Gram-positive bacteria. Both Aurafuron A and B demonstrate cytotoxic activity against the mouse fibroblast cell line L929 (Kunze, Reichenbach, Müller, & Höfle, 2005).
Biosynthesis Studies
Genome mining in Stigmatella aurantiaca DW4/3-1 led to the identification of aurafuron A and B. These compounds contain a unique furanone moiety and resemble metabolites found in various organisms, including soil-dwelling and marine actinobacteria, fungi, and mollusks. The study also explored the cloning and functional analysis of the aurafuron biosynthetic gene cluster, revealing insights into the polyketide synthase (PKS) system and the biosynthesis pathways of aurafurons (Frank et al., 2007).
Synthesis and Structural Analysis
The first total synthesis of (-)-aurafuron A has been achieved, featuring key reactions like Suzuki cross-coupling and anionic aldol addition. This synthesis not only confirms the proposed structure of aurafuron A but also facilitates detailed structure-activity relationship (SAR) studies, crucial for understanding its biological activity and potential applications (Hartmann & Kalesse, 2012).
properties
Product Name |
Aurafuron A |
|---|---|
Molecular Formula |
C22H34O5 |
Molecular Weight |
378.5 g/mol |
IUPAC Name |
5-[(2S,3Z,5E,7R,8R,9E)-2,8-dihydroxy-7,9,12-trimethyltrideca-3,5,9-trienyl]-2-hydroxy-2,4-dimethylfuran-3-one |
InChI |
InChI=1S/C22H34O5/c1-14(2)11-12-16(4)20(24)15(3)9-7-8-10-18(23)13-19-17(5)21(25)22(6,26)27-19/h7-10,12,14-15,18,20,23-24,26H,11,13H2,1-6H3/b9-7+,10-8-,16-12+/t15-,18-,20-,22?/m1/s1 |
InChI Key |
AQQYZHDRTDSOER-LYKBUVKOSA-N |
Isomeric SMILES |
CC1=C(OC(C1=O)(C)O)C[C@@H](/C=C\C=C\[C@@H](C)[C@H](/C(=C/CC(C)C)/C)O)O |
Canonical SMILES |
CC1=C(OC(C1=O)(C)O)CC(C=CC=CC(C)C(C(=CCC(C)C)C)O)O |
synonyms |
aurafuron A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3S,4S,5R,6S)-5-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate](/img/structure/B1247755.png)
![(13E,15E,17E)-2-[(2E,4E)-dodeca-2,4-dien-2-yl]-7-hydroxy-8-methyl-1-oxa-5,10-diazacyclononadeca-13,15,17-triene-4,9,19-trione](/img/structure/B1247759.png)
